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Compound of Interest

Compound Name: Hept-5-en-1-yne

Cat. No.: B15418405 Get Quote

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method in organic

synthesis for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl

halides.[1][2][3] This reaction typically employs a palladium catalyst, a copper(I) co-catalyst,

and an amine base.[1][2][3][4] The mild reaction conditions allow for the coupling of complex

molecules, making it a valuable tool in the synthesis of natural products, pharmaceuticals, and

organic materials.[2] This application note provides a detailed experimental procedure for the

Sonogashira coupling of Hept-5-en-1-yne with iodobenzene to synthesize (E)-hept-5-en-1-

ynyl)benzene.
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Experimental Workflow for Sonogashira Coupling

1. Reaction Setup

2. Reaction

3. Workup & Purification

Add Pd(PPh₃)₂Cl₂ and CuI
to Schlenk flask

Purge with inert gas

Add triethylamine
and toluene

Add Hept-5-en-1-yne

Catalysts dissolved

Add Iodobenzene

Stir at room temperature

Quench with aq. NH₄Cl

Reaction complete (TLC)

Extract with diethyl ether

Dry organic layer

Concentrate in vacuo

Purify by column
chromatography
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Sonogashira Catalytic Cycle

Palladium Cycle

Copper Cycle

Pd(0)L₂

Oxidative Addition
Ar-Pd(II)-X(L₂)

Ar-X

Transmetalation
Ar-Pd(II)-C≡CR(L₂)

Cu-C≡CR

Copper Acetylide
Cu-C≡CR

Reductive Elimination

Ar-C≡CR

CuX

π-Alkyne Complex

H-C≡CR

Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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